Cas no 13368-65-5 ((3R)-3-methylcyclohexan-1-one)
(3R)-3-methylcyclohexan-1-one structure
Product Name:(3R)-3-methylcyclohexan-1-one
CAS No:13368-65-5
Molecular Formula:C7H12O
Molecular Weight:112.16958
MDL:MFCD00062999
CID:179377
PubChem ID:83384
(3R)-3-methylcyclohexan-1-one Properties
Names and Identifiers
-
- Cyclohexanone,3-methyl-, (3R)-
- (+)-3-Methylcyclohexanone
- (R)-(+)-3-Methylcyclohexanone
- (+)-(3R)-3-Methylcyclohexanone
- (3R)-3-Methylcyclohexanone
- 3-Methylcyclohexanone
- Cyclohexanone, 3-methyl-
- Einecs 236-438-6
- (R)-(+)-3-Methylcyclohexanone 98%
- (3R)-3-methylcyclohexan-1-one
- (R)-(+)-3-Methylcyclohexanone, 98%
- 3-Methylcyclohexanone, (+)-
- Cyclohexanone,3-methyl-,(3R)-
- 13368-65-5
- Cyclohexanone, 3-methyl-, (R)-
- Q27266029
- (R)-3-METHYLCYCLOHEXAN-1-ONE
- (3R)-3-METHYLCYCLOHEXANONE, (+)-
- R-3-Methylcyclohexan-1-one
- UNII-72794G6S5C
- CHEBI:195659
- (r)-3-methylcyclohexanone
- NS00113752
- (r)-3-methyl-cyclohexanone
- (3R)-(+)-3-methylcyclohexanone
- Cyclohexanone, 3-methyl-, (3R)-
- (+)-3-METHYL-1-CYCLOHEXANONE
- SCHEMBL38785
- AKOS015913337
- CS-0217860
- EN300-90456
- 72794G6S5C
-
- MDL： MFCD00062999
- InChIKey： UJBOOUHRTQVGRU-ZCFIWIBFSA-N
- Inchi： InChI=1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3/t6-/m1/s1
- SMILES： C[C@@H]1CCCC(=O)C1
Computed Properties
- Exact Mass: 112.08886
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 112.089
- Heavy Atom Count: 8
- Complexity: 96.6
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- LogP: 1.76560
- PSA: 17.07
- Refractive Index: n20/D 1.446(lit.)
- Boiling Point: 168-169 °C(lit.)
- Flash Point: Fahrenheit: 125.6 ° f
Celsius: 52 ° c - Color/Form: Not available
- Solubility: Not available
- Optical Activity: [α]24/D +13.5°, neat
- Density: 0.916 g/mL at 25 °C(lit.)
(3R)-3-methylcyclohexan-1-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003CM9-50mg |
(R)-(+)-3-Methylcyclohexanone |
13368-65-5 | 95% | 50mg |
$95.00 | ||
| A2B Chem LLC | AB55521-50mg |
(R)-(+)-3-Methylcyclohexanone |
13368-65-5 | 95% | 50mg |
$66.00 | ||
| Aaron | AR003CUL-5g |
(R)-(+)-3-Methylcyclohexanone |
13368-65-5 | 98% | 5g |
$131.00 | ||
| Chemenu | CM329321-5g |
(3R)-3-methylcyclohexan-1-one |
13368-65-5 | 95%+ | 5g |
$368 | ||
| Enamine | EN300-90456-0.05g |
(3R)-3-methylcyclohexan-1-one |
13368-65-5 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
| eNovation Chemicals LLC | D762455-5g |
(R)-(+)-3-Methylcyclohexanone |
13368-65-5 | 95% | 5g |
$400 | 2022-05-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03214-5g |
R-3-Methylcyclohexan-1-one |
13368-65-5 | 98% | 5g |
¥2238.0 | 2024-07-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | M38583-5G |
(3R)-3-methylcyclohexan-1-one |
13368-65-5 | 5g |
¥1936.87 | 2023-11-05 |
(3R)-3-methylcyclohexan-1-one Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:13368-65-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:13368-65-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(3R)-3-methylcyclohexan-1-one Related Literature
-
1. Spectroscopic properties of axially and equatorially substituted β-trimethylstannyl ketones and compounds with related chromophoresJohn Hudec J. Chem. Soc. Perkin Trans. 1 1975 1020
-
2. Preparative-scale reductions of cyclic ketones and aldehyde substrates of horse liver alcohol dehydrogenase with in situ sodium dithionite recycling of catalytic amounts of NADJ. Bryan Jones,David W. Sneddon,William Higgins,Arthur J. Lewis J. Chem. Soc. Chem. Commun. 1972 856
-
3. Chiroptical studies. Part 98. The short-wavelength circular dichroism of ketones in 2,2,2-trifluoroethanolDavid N. Kirk J. Chem. Soc. Perkin Trans. 1 1980 1810
-
4. Chiroptical studies. Part 96. Short wavelength (190 nm) circular dichroism of ketonesDavid. N. Kirk J. Chem. Soc. Perkin Trans. 1 1980 787
13368-65-5 ((3R)-3-methylcyclohexan-1-one) Related Products
- 98-53-3(4-(tert-Butyl)cyclohexanone)
- 541-91-3(3-Methylcyclopentadecanone)
- 823-76-7(1-Cyclohexylethanone)
- 5441-51-0(4-Ethylcyclohexanone)
- 40649-36-3(4-Propylcyclohexanone)
- 61203-83-6(4-Pentylcyclohexanone)
- 82832-73-3(4-(trans-4-Propylcyclohexyl)cyclohexanone)
- 583-60-8(2-Methylcyclohexanone)
- 700-58-3(2-Adamantanone)
- 2979-19-3(3,3-Dimethylcyclohexanone)
Recommended suppliers
河南东延药业有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.hbganmiao.com/
